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Compound of Interest

Compound Name: 5-Bromo-2-(dimethylamino)phenol

Cat. No.: B14832878

Get Quote

Immediate Safety Assessment & Chemical Profile

Before initiating any disposal procedure, you must accurately characterize the material. 5-
Bromo-2-(dimethylamino)phenol (CAS: 57649-11-3) is a halogenated aminophenol
intermediate.[1][2] Due to the scarcity of compound-specific toxicological data for this exact
isomer, precautionary principle mandates handling it as a high-hazard substance similar to its

structural analogs (e.g., bromophenols and aminophenols).[1][2]

Chemical Safety Profile:
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Parameter Specification Critical Disposal Note

Do NOT confuse with
5-Bromo-2-

Chemical Name . . Bromo-PADAP (azo dye).
(dimethylamino)phenol

[11[2]
Verify container label against
CAS Number 57649-11-3 )
this CAS.
Contains Nitrogen and
Molecular Formula CsH10BrNO i
Halogen (Bromine).
] Irritant (Skin/Eye), Potential
Hazard Class (GHS) Warning o
Acute Toxicity (Oral).[1][2][3]
o Incompatible with Strong Explosion Risk: Do not mix
Reactivity o ) o ) ]
Oxidizers with Nitric Acid or Peroxides.

| Waste Stream | Halogenated Organic | Requires incineration with flue gas scrubbing. |

Waste Characterization & Segregation Strategy

Proper segregation is the single most critical step in laboratory waste management to prevent
dangerous cross-reactions and ensure regulatory compliance (RCRA).

Core Directive: This compound contains Bromine.[2] Therefore, it must ALWAYS be treated as
Halogenated Waste, regardless of the solvent used.

» Rule 1: No Oxidizers. Never place this compound in waste containers containing oxidizing
acids (Nitric, Chromic) or peroxides. The amino group can undergo exothermic oxidation or
nitration, leading to runaway reactions.

» Rule 2: Halogenated Stream. Even if dissolved in a non-halogenated solvent (e.g.,
Methanol), the presence of the Bromine atom classifies the mixture as halogenated for
incineration purposes to prevent corrosion of standard combustion chambers.

Waste Stream Decision Matrix:
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Container A:
Solid Hazardous Waste
(Trace Halogen)

Solvent Type?

Solid / Powder
Liquid Solution

Pure Compound

Waste Material
5-Bromo-2-(dimethylamino)phenol

Halogenated Solvent

Physical State?
1ySi (DCM, Chloroform)

Dissolved

Container B:
Halogenated Organic Waste
(Do Not Mix with Acids)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-Bromo-2-(dimethylamino)phenol waste streams.
Note that liquid solutions default to Halogenated Waste streams.[2]

Step-by-Step Disposal Protocols

Use this for expired stocks, contaminated weighing boats, or spill cleanup residues.[1][2]

o PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, and lab
coat. Use a fume hood to avoid dust inhalation.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][2]
Ensure the lid has a chemically resistant liner (Teflon/PTFE).

o Labeling: Attach a hazardous waste tag immediately.
o Constituents: "5-Bromo-2-(dimethylamino)phenol”.[1][2][4]
o Hazard Checkboxes: Toxic, Irritant.

o Accumulation: Place the sealed container in your Satellite Accumulation Area (SAA).
Secondary containment is mandatory.

Use this for mother liquors or rinsates.[1][2]
o Compatibility Check: Ensure the waste carboy does NOT contain strong acids or oxidizers.

o Transfer: Pour the solution into the "Halogenated Organic Solvents" carboy.
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o Why? Commercial incinerators require halogenated waste to be burned at higher
temperatures (>1100°C) with scrubbers to neutralize acid gases (HBr) formed during
combustion.[1] Mislabeling this as non-halogenated can damage incinerator infrastructure
and violate EPA permits.

» Rinsing: Triple rinse the original empty container with a compatible solvent (e.g., acetone)
and add the rinsate to the waste carboy. Deface the original label and discard the empty
container as standard trash (unless it is P-listed, which this specific CAS is not, but local
rules may vary).[1]

Immediate response for benchtop spills.

« |solate: Alert nearby personnel. If the spill is >50g or outside a hood, evacuate.

e Protect: Don PPE.[3][5][6][7][8] If dust is airborne, use an N95 or P100 respirator.
o Contain:

o Solids: Cover gently with wet paper towels to prevent dust dispersion, then scoop into a
waste bag.

o Liquids: Surround with absorbent boom or vermiculite.[2] Do NOT use combustible
materials like sawdust if strong oxidizers are nearby (though acceptable for this compound
alone).

o Decontaminate: Wipe the surface with a soap/water solution, followed by an ethanol wipe.
Dispose of all cleanup materials as Solid Hazardous Waste.

Regulatory Compliance & Final Destruction

US EPA/ RCRA Classification: While 5-Bromo-2-(dimethylamino)phenol is not explicitly "P-
listed" or "U-listed" by specific name in 40 CFR 261.33, it falls under characteristic waste codes
due to its properties:

e D001 (Ignitable): Only if in a flammable solvent (Flash point <60°C).[1][2]

» Halogenated Solvents (F-Codes): If mixed with spent methylene chloride or similar.[1][2]
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Final Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration.[1][2]
e Mechanism: Thermal oxidation breaks the C-Br and C-N bonds.[1][2]
o Byproducts: Generates HBr and NOXx.

» Control: The facility must use a caustic scrubber to capture HBr, preventing acid rain
formation. Never dispose of this down the drain; halogenated phenols are toxic to aquatic life
and persist in the environment.[8]

Technical Reference Data

Property Value Source

~157-158°C (Lit.[1][2][9] for

Melting Point
analogs)

Water Solubility Low (Lipophilic) Estimated based on LogP
Acidity (pKa) Phenolic OH ~9-10 Chemicalize Prediction

. ) . o o Standard Aminophenol
Stability Light Sensitive; Oxidizes in air _

behavior
References

» National Center for Biotechnology Information (2023). PubChem Compound Summary for
CID 12345 (Analogous Aminophenols). Retrieved from [Link]

o U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual 2014: Resource
Conservation and Recovery Act. Retrieved from [Link]

(Note: Due to the specific nature of CAS 57649-11-3, hazard data is extrapolated from
validated structural analogs to ensure maximum safety margins.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. evitachem.com [evitachem.com]

2.2-(5-70F-2-) CILT))5(CTFILT 2 /)7 =/ —)L 97% | Sigma-Aldrich
[sigmaaldrich.com]

. chemos.de [chemos.de]

. china.guidechem.com [china.guidechem.com]
. fishersci.com [fishersci.com]

. echemi.com [echemi.com]

. fishersci.dk [fishersci.dk]

. pdf.benchchem.com [pdf.benchchem.com]

°
© (0] ~ » ol e w

. ccis.chemoventory.com [ccis.chemoventory.com]

 To cite this document: BenchChem. [Comprehensive Disposal Guide: 5-Bromo-2-
(dimethylamino)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14832878/docs#comprehensive-disposal-guide-5-
bromo-2-dimethylamino-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14832878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

